Cas no 3575-05-1 (6-Nitro-2-(4-thiazolyl)-1H-benzimidazole)

• Product Name: 6-Nitro-2-(4-thiazolyl)-1H-benzimidazole
• CAS No: 3575-05-1
• MF: C₁₀H₆N₄O₂S
• MW: 246.24523973465
• MDL: MFCD09971573
• CID: 1064145
• PubChem ID: 11557818
• Update Time: 2025-06-14

6-Nitro-2-(4-thiazolyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-2-(4-thiazolyl)-1H-benzimidazole
• 4-(5-Nitro-1H-benzo[d]imidazol-2-yl)thiazole
• DTXSID90468559
• 3575-05-1
• 5-nitro-2-(4-thiazolyl)-1h-benzo[d]imidazole
• 5-nitro-2-(1,3-thiazol-4-yl)-1H-1,3-benzodiazole
• MFCD09971573
• EN300-31868
• AKOS009222604
• 6-Nitro-2-(1,3-thiazol-4-yl)-1H-benzimidazole
• BDBM50180736
• DA-35971
• Z335575046
• I11712
• 5-Nitro-2-(4-thiazolyl)-1H-benzimidazole; 5(or 6)-Nitro-2-(4-thiazolyl)-benzimidazole; 5-Nitro-2-(4-thiazolyl)benzimidazole
• 4-(6-nitro-1H-benzimidazol-2-yl)-1,3-thiazole
• 5-nitro-2-thiazol-4-yl-1(3)H-benzoimidazole
• CHEMBL370771
• 5-nitro-2-(1,3-thiazol-4-yl)-1H-benzimidazole
• AKOS032947671

• MDL： MFCD09971573
• Inchi： 1S/C10H6N4O2S/c15-14(16)6-1-2-7-8(3-6)13-10(12-7)9-4-17-5-11-9/h1-5H,(H,12,13)
• InChI Key： LPEUFGNVMRMLRM-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C1=NC2C=CC(=CC=2N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 246.02128
• Monoisotopic Mass: 246.02114662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 84.71

Additional information on 6-Nitro-2-(4-thiazolyl)-1H-benzimidazole

Comprehensive Overview of 6-Nitro-2-(4-thiazolyl)-1H-benzimidazole (CAS No. 3575-05-1)

6-Nitro-2-(4-thiazolyl)-1H-benzimidazole (CAS No. 3575-05-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the benzimidazole family, which is widely recognized for its role in medicinal chemistry. The presence of a nitro group and a thiazole ring in its structure enhances its reactivity and biological activity, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for benzimidazole derivatives has surged, driven by their versatility in drug development. 6-Nitro-2-(4-thiazolyl)-1H-benzimidazole is no exception, as it exhibits promising properties in areas such as antimicrobial activity, enzyme inhibition, and even potential anticancer effects. Researchers are particularly intrigued by its ability to interact with biological targets, such as DNA and proteins, which could pave the way for innovative treatments. The compound's CAS No. 3575-05-1 serves as a critical identifier in scientific databases, ensuring accurate referencing in studies and patents.

One of the most frequently searched questions about 6-Nitro-2-(4-thiazolyl)-1H-benzimidazole revolves around its synthesis and purification methods. The compound can be synthesized through multi-step organic reactions, often involving the condensation of nitro-substituted benzimidazole precursors with thiazole derivatives. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity, which is essential for reliable experimental results. Given the growing interest in green chemistry, researchers are also exploring eco-friendly synthesis routes to minimize environmental impact.

The applications of 6-Nitro-2-(4-thiazolyl)-1H-benzimidazole extend beyond pharmaceuticals. It has been investigated for its role in material science, particularly in the development of organic semiconductors and fluorescent probes. Its electron-withdrawing nitro group and conjugated system make it a candidate for optoelectronic devices, aligning with the global push for sustainable energy solutions. This dual utility in both life sciences and advanced materials underscores its interdisciplinary importance.

Another hot topic in the scientific community is the computational modeling of benzimidazole derivatives. 6-Nitro-2-(4-thiazolyl)-1H-benzimidazole has been the subject of molecular docking studies to predict its interactions with biological macromolecules. Such in silico analyses are invaluable for accelerating drug discovery and reducing laboratory costs. Additionally, the compound's structure-activity relationship (SAR) is a focal point for researchers aiming to optimize its efficacy and reduce potential side effects.

Safety and handling of 6-Nitro-2-(4-thiazolyl)-1H-benzimidazole are also common concerns among users. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Its stability under various conditions has been studied to ensure safe storage and transportation, which is crucial for industrial-scale applications.

In conclusion, 6-Nitro-2-(4-thiazolyl)-1H-benzimidazole (CAS No. 3575-05-1) is a multifaceted compound with broad potential in both medical and technological fields. Its unique chemical structure, combined with ongoing research into its properties and applications, positions it as a valuable asset in modern science. As interest in heterocyclic compounds continues to grow, this compound is likely to remain at the forefront of innovative research and development.